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Introduction

[2-(9H-carbazol-9-yl)ethyl]phosphonic acid (2PAC2z) is a self-assembled monolayer (SAM)
forming molecule extensively utilized as a hole transport layer (HTL) in high-performance
inverted perovskite solar cells (PSCs). The thermal evaporation method for depositing 2PACz
layers offers significant advantages over traditional solution-based techniques. This vacuum-
based approach provides highly uniform and conformal films with precise control over
thickness, which is crucial for reproducible and efficient device fabrication.[1] Furthermore,
thermal evaporation is a solvent-free process, making it compatible with large-area
manufacturing and tandem solar cell applications.[2]

These application notes provide a detailed protocol for the deposition of 2PACz layers using
thermal evaporation, covering substrate preparation, deposition parameters, and post-
deposition characterization.

Data Presentation
Deposition Parameters

The successful thermal evaporation of 2PACz is dependent on a set of optimized parameters.
While the exact source temperature for 2PACz is not widely reported and is dependent on the
specific evaporator geometry, it is crucial to achieve a stable and controllable deposition rate.
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The following table summarizes typical parameters for the thermal evaporation of 2PACz and
related materials in a high-vacuum chamber.
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Parameter Value Notes

A high vacuum is essential to
minimize contamination and
Base Pressure < 2.0 x 10=% mbar ensure a long mean free path

for the evaporated molecules.

[3]

A slower deposition rate is
generally preferred for better
film morphology and thickness
Deposition Rate 0.1-1.0Ass protogy
control. The rate should be
optimized for the specific

application.

This is an estimated range for
2PACz. The optimal
temperature depends on the
Source Temperature 150 - 250 °C (estimated) crucible type and distance to
the substrate and should be
adjusted to achieve the

desired deposition rate.

Maintaining the substrate at or
near room temperature is
common for the deposition of
Room Temperature (e.g., 18- ]
Substrate Temperature 25 °C) organic molecules to prevent
their re-evaporation and to

facilitate uniform film formation.

[4]

The optimal thickness is
application-dependent. For
) SAM applications, a very thin
Target Thickness 1-100nm ) ) ) i
layer is desired, while thicker
layers have also been

investigated.[5]
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Performance of Perovskite Solar Cells with Evaporated
2PACz

The thickness of the thermally evaporated 2PACz layer has a significant impact on the
performance of perovskite solar cells. The following table summarizes reported performance
metrics for devices with varying 2PACz thicknesses.

Short-
Power Open- .
2PACz . L. Circuit .
] Conversion Circuit Fill Factor
Thickness . Current Reference
Efficiency Voltage (FF) (%)
(nm) (JSC)
(PCE) (%) (VOC) (V)
(mAlcm?)
1 ~16.5 ~1.10 ~215 ~70 [5]
10 ~17.0 ~1.12 ~21.5 ~71 [5]
50 ~17.2 ~1.12 ~21.8 ~70 [6]
50 (with post-
deposition ~19.3 ~1.14 ~21.5 ~79.8 [6]
treatment)
100 ~15.8 ~1.10 ~21.5 ~67 [6]

Experimental Protocols
Substrate Preparation (ITO-coated Glass)

A thorough cleaning of the substrate is critical for achieving a uniform and well-adhering 2PACz
layer.

Materials:
¢ Indium Tin Oxide (ITO) coated glass substrates
o Detergent solution (e.g., 2% Mucasol in deionized water)

» Deionized (DI) water
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Acetone (reagent grade)

Isopropanol (IPA) (reagent grade)

Ultrasonic bath

UV-Ozone cleaner

Nitrogen gas for drying
Protocol:
o Place the ITO substrates in a substrate holder.

e Sequentially sonicate the substrates in the following solutions for 15 minutes each:

[e]

Detergent solution

Deionized water

o

Acetone

[¢]

o

Isopropanol[7]

 After the final sonication step in isopropanol, rinse the substrates thoroughly with deionized
water.

e Dry the substrates using a stream of nitrogen gas.

e Immediately before transferring the substrates to the thermal evaporator, treat them with a
UV-Ozone cleaner for 15 minutes to remove any remaining organic residues and to improve
the surface wettability.[7]

Thermal Evaporation of 2PACz

Equipment:

e High-vacuum thermal evaporation system (base pressure < 2.0 x 10~ mbar)
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» Effusion cell or crucible suitable for organic materials (e.g., alumina)
e Quartz crystal microbalance (QCM) for monitoring deposition rate and thickness
o Substrate holder with rotation capabilities

Protocol:

Load the 2PACz powder into a clean effusion cell.

e Mount the cleaned ITO substrates onto the substrate holder in the evaporation chamber.
e Pump down the chamber to a base pressure of at least < 2.0 x 107° mbar.[3]

o Set the substrate holder to rotate to ensure uniform deposition.

» Slowly ramp up the temperature of the effusion cell containing the 2PACz powder until the
desired deposition rate (e.g., 0.1 - 0.5 A/s) is achieved, as monitored by the QCM.

e Once the deposition rate is stable, open the shutter to begin the deposition onto the
substrates.

» Deposit the desired thickness of the 2PACz layer.

 After the deposition is complete, close the shutter and ramp down the temperature of the
effusion cell.

» Allow the substrates to cool down in a high vacuum before venting the chamber with an inert
gas like nitrogen.

Post-Deposition Characterization

3.3.1. Atomic Force Microscopy (AFM) AFM is used to characterize the surface morphology
and roughness of the deposited 2PACz layer.

Protocol:

e Mount a sample of the 2PACz-coated substrate onto an AFM stub.
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o Operate the AFM in tapping mode to acquire topography images over various scan areas
(e.g., 1x1 pm?, 5x5 pum?).

e Analyze the images to determine the root-mean-square (RMS) roughness and to observe
the film's uniformity and grain structure.

3.3.2. X-ray Photoelectron Spectroscopy (XPS) XPS is employed to verify the chemical
composition and integrity of the evaporated 2PACz film.

Protocol:

e Place a sample of the 2PACz-coated substrate into the XPS analysis chamber.
e Acquire a survey spectrum to identify all the elements present on the surface.
o Perform high-resolution scans of the C 1s, N 1s, P 2p, and O 1s core levels.

» Analyze the binding energies and peak shapes to confirm the presence of the carbazole and
phosphonic acid moieties and to check for any degradation of the 2PACz molecule during
evaporation.

3.3.3. Ultraviolet Photoelectron Spectroscopy (UPS) UPS is used to determine the work
function and the highest occupied molecular orbital (HOMO) level of the 2PACz layer, which
are crucial for understanding the energy level alignment in a device.

Protocol:
e Use aHel (21.22 eV) excitation source for the UPS measurement.
» Measure the secondary electron cutoff to determine the work function.

e Measure the valence band region to determine the HOMO level by extrapolating the leading
edge of the spectrum.[7]

Visualizations
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Caption: Experimental workflow for 2PACz layer deposition.
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Deposition Parameters
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Caption: Key parameter relationships in 2PACz deposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Thermal
Evaporation of 2PACz Layers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2718033#thermal-evaporation-method-for-2pacz-
layer-deposition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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